Cas no 1996490-28-8 (rac-1-(1R,2S)-2-aminocyclopentylbut-3-yn-2-one)

• Product Name: rac-1-(1R,2S)-2-aminocyclopentylbut-3-yn-2-one
• CAS No: 1996490-28-8
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 5293574
• PubChem ID: 165468409
• Update Time: 2025-11-01

rac-1-(1R,2S)-2-aminocyclopentylbut-3-yn-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Butyn-2-one, 1-[(1R,2S)-2-aminocyclopentyl]-, rel-
• rac-1-(1R,2S)-2-aminocyclopentylbut-3-yn-2-one

• Inchi： 1S/C9H13NO/c1-2-8(11)6-7-4-3-5-9(7)10/h1,7,9H,3-6,10H2/t7-,9+/m1/s1
• InChI Key： XPYBLSZMNGKERI-APPZFPTMSA-N
• SMILES： C([C@H]1CCC[C@@H]1N)C(=O)C#C

Additional information on rac-1-(1R,2S)-2-aminocyclopentylbut-3-yn-2-one

Comprehensive Overview of rac-1-(1R,2S)-2-aminocyclopentylbut-3-yn-2-one (CAS No. 1996490-28-8): Structure, Applications, and Research Insights

In the rapidly evolving field of organic chemistry and pharmaceutical research, rac-1-(1R,2S)-2-aminocyclopentylbut-3-yn-2-one (CAS No. 1996490-28-8) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its cyclopentyl backbone and alkynyl ketone moiety, serves as a versatile intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "chiral amine synthesis", "bioactive cyclopentane derivatives", and "CAS 1996490-28-8 applications", reflecting the growing interest in this molecule.

The molecular structure of rac-1-(1R,2S)-2-aminocyclopentylbut-3-yn-2-one combines a stereogenic center with a reactive but-3-yn-2-one group, making it a valuable building block for asymmetric synthesis. Its CAS No. 1996490-28-8 is often referenced in patents and academic papers exploring enzyme inhibition and ligand design. Recent trends in AI-driven drug discovery have further highlighted the importance of such chiral amines, as they are frequently used to optimize pharmacokinetic properties in lead compounds.

From a synthetic perspective, the rac-1-(1R,2S) configuration of this compound enables diverse transformations, including click chemistry reactions via its alkyne functionality. Laboratories focusing on fragment-based drug design or proteolysis-targeting chimeras (PROTACs) may find this molecule particularly useful. Searches for "chiral cyclopentane building blocks" and "alkynyl ketone reactivity" often lead to discussions about this compound's role in modern medicinal chemistry.

Environmental and safety considerations are also critical when handling rac-1-(1R,2S)-2-aminocyclopentylbut-3-yn-2-one. While not classified as hazardous under standard regulations, proper storage conditions (typically 2-8°C under inert atmosphere) are recommended to maintain stability. The pharmaceutical industry's shift toward green chemistry has prompted investigations into sustainable synthesis routes for such intermediates, aligning with popular search queries like "eco-friendly amine synthesis" and "sustainable chiral auxiliaries".

Analytical characterization of CAS 1996490-28-8 typically involves HPLC for purity assessment and chiral separation, along with NMR and mass spectrometry for structural confirmation. These techniques address common researcher questions about "chiral purity determination methods" and "spectral data interpretation". The compound's logP and hydrogen bonding capacity make it particularly interesting for studies on blood-brain barrier permeability, a hot topic in central nervous system drug development.

Emerging applications of rac-1-(1R,2S)-2-aminocyclopentylbut-3-yn-2-one extend to materials science, where its rigid cyclic structure contributes to liquid crystal formulations and polymeric materials with tailored properties. This interdisciplinary potential explains why search volumes for "multifunctional chiral amines" and "cyclopentane-based materials" continue to rise. The compound's stereochemical complexity also makes it a valuable case study for computational chemistry methods predicting molecular behavior.

Quality control protocols for CAS 1996490-28-8 emphasize the importance of enantiomeric excess measurement, particularly when the compound is intended for asymmetric catalysis or chiral resolution applications. These aspects connect with frequently asked questions about "chiral compound characterization" and "racemization prevention strategies". The development of robust synthetic methodologies for this scaffold remains an active area of research, as evidenced by publications exploring microwave-assisted synthesis and continuous flow chemistry approaches.

In conclusion, rac-1-(1R,2S)-2-aminocyclopentylbut-3-yn-2-one (CAS No. 1996490-28-8) represents a fascinating intersection of structural complexity and functional versatility in organic chemistry. Its relevance to contemporary research themes—from computer-aided molecular design to green synthetic methodologies—ensures its continued importance in scientific literature and industrial applications. As synthetic technologies advance, this compound will likely play an increasingly prominent role in addressing challenges across multiple scientific disciplines.